Cas no 1204298-71-4 (7-(Difluoromethyl)isoquinoline)

7-(Difluoromethyl)isoquinoline is a fluorinated isoquinoline derivative characterized by the presence of a difluoromethyl group at the 7-position. This structural feature enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, where the difluoromethyl group can improve metabolic stability and bioavailability. The compound's electron-withdrawing properties and potential for further functionalization make it valuable in the development of bioactive molecules. Its high purity and well-defined chemical properties ensure reproducibility in research and industrial applications. Suitable for use in cross-coupling reactions and as a building block in heterocyclic chemistry, 7-(Difluoromethyl)isoquinoline is a key reagent for advanced synthetic workflows.

7-(Difluoromethyl)isoquinoline structure

1204298-71-4 structure

Product Name:7-(Difluoromethyl)isoquinoline

CAS No:1204298-71-4

MF:C₁₀H₇F₂N

MW:179.166089296341

MDL:MFCD12827728

CID:2197508

PubChem ID:53421195

Update Time:2025-06-08

7-(Difluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

- 7-(Difluoromethyl)isoquinoline
- EN300-320463
- 1204298-71-4
- DB-333645
- MDL： MFCD12827728
- Inchi： 1S/C10H7F2N/c11-10(12)8-2-1-7-3-4-13-6-9(7)5-8/h1-6,10H
- InChI Key： YFDINXRWBVDPTI-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2C=CN=CC=2C=1)F

Computed Properties

Exact Mass: 179.05465555Da
Monoisotopic Mass: 179.05465555Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 12.9Å²

7-(Difluoromethyl)isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D198170-25mg	7-(Difluoromethyl)isoquinoline	1204298-71-4	25mg	$ 165.00	2022-06-05
TRC	D198170-50mg	7-(Difluoromethyl)isoquinoline	1204298-71-4	50mg	$ 275.00	2022-06-05
Enamine	EN300-320463-0.05g	7-(difluoromethyl)isoquinoline	1204298-71-4	0.05g	$1020.0	2023-09-04
Enamine	EN300-320463-0.1g	7-(difluoromethyl)isoquinoline	1204298-71-4	0.1g	$1068.0	2023-09-04
Enamine	EN300-320463-0.25g	7-(difluoromethyl)isoquinoline	1204298-71-4	0.25g	$1117.0	2023-09-04
Enamine	EN300-320463-0.5g	7-(difluoromethyl)isoquinoline	1204298-71-4	0.5g	$1165.0	2023-09-04
Enamine	EN300-320463-1.0g	7-(difluoromethyl)isoquinoline	1204298-71-4	1g	$1214.0	2023-06-04
Enamine	EN300-320463-2.5g	7-(difluoromethyl)isoquinoline	1204298-71-4	2.5g	$2379.0	2023-09-04
Enamine	EN300-320463-5.0g	7-(difluoromethyl)isoquinoline	1204298-71-4	5g	$3520.0	2023-06-04
Enamine	EN300-320463-10.0g	7-(difluoromethyl)isoquinoline	1204298-71-4	10g	$5221.0	2023-06-04